Cas no 1807034-06-5 (5-Bromo-2-fluoro-4-hydroxymandelic acid)

• Product Name: 5-Bromo-2-fluoro-4-hydroxymandelic acid
• CAS No: 1807034-06-5
• MF: C₈H₆BrFO₄
• MW: 265.033245563507
• CID: 4942480
• Update Time: 2025-05-23

5-Bromo-2-fluoro-4-hydroxymandelic acid Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-2-fluoro-4-hydroxymandelic acid

• Inchi： 1S/C8H6BrFO4/c9-4-1-3(7(12)8(13)14)5(10)2-6(4)11/h1-2,7,11-12H,(H,13,14)
• InChI Key： ZDEGIGZHBZBZAS-UHFFFAOYSA-N
• SMILES： BrC1=C(C=C(C(=C1)C(C(=O)O)O)F)O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 225
• XLogP3: 1.3
• Topological Polar Surface Area: 77.8

Additional information on 5-Bromo-2-fluoro-4-hydroxymandelic acid

Introduction to 5-Bromo-2-fluoro-4-hydroxymandelic Acid (CAS No. 1807034-06-5)

5-Bromo-2-fluoro-4-hydroxymandelic acid is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development due to its unique structural properties and potential biological activities. With the CAS number 1807034-06-5, this compound represents a critical intermediate in the synthesis of various pharmacologically active molecules. Its molecular structure, featuring both bromine and fluorine substituents, makes it a valuable building block for medicinal chemists exploring novel therapeutic agents.

The significance of 5-Bromo-2-fluoro-4-hydroxymandelic acid lies in its versatility as a precursor in organic synthesis. The presence of both bromine and fluorine atoms provides multiple points for functionalization, enabling the creation of a diverse range of derivatives with tailored biological properties. This flexibility has made it a popular choice for researchers aiming to develop new drugs targeting various diseases, including cancer, infectious diseases, and neurological disorders.

In recent years, the pharmaceutical industry has seen a surge in the demand for compounds that exhibit potent biological activity with minimal side effects. 5-Bromo-2-fluoro-4-hydroxymandelic acid, with its unique chemical profile, has emerged as a key player in this landscape. Its ability to serve as a scaffold for drug design has been leveraged in several high-profile studies, demonstrating its potential as a lead compound or intermediate in the development of new therapeutic agents.

One of the most compelling aspects of 5-Bromo-2-fluoro-4-hydroxymandelic acid is its role in the synthesis of small-molecule inhibitors. These inhibitors are designed to interact with specific biological targets, modulating their activity to achieve therapeutic effects. The bromine and fluorine substituents in this compound allow for precise tuning of its interactions with biological molecules, making it an ideal candidate for generating highly specific inhibitors.

The incorporation of fluorine into drug candidates is particularly noteworthy due to its ability to enhance metabolic stability and binding affinity. Fluorinated compounds often exhibit improved pharmacokinetic properties, which can translate into better clinical outcomes. Similarly, the presence of bromine can introduce additional electronic and steric effects that fine-tune the compound's biological activity. This combination makes 5-Bromo-2-fluoro-4-hydroxymandelic acid a powerful tool in the chemist's arsenal.

Recent studies have highlighted the potential of 5-Bromo-2-fluoro-4-hydroxymandelic acid in the development of anticancer agents. Researchers have demonstrated that derivatives of this compound can selectively inhibit key enzymes involved in tumor growth and proliferation. The ability to modulate these enzymes without affecting normal cellular processes underscores the promise of this compound as a foundation for new cancer therapies.

The synthesis of 5-Bromo-2-fluoro-4-hydroxymandelic acid itself is an intricate process that requires careful optimization to ensure high yield and purity. Advanced synthetic techniques, including cross-coupling reactions and palladium-catalyzed transformations, are often employed to construct its complex framework. These methods not only highlight the synthetic prowess required but also underscore the compound's importance in modern medicinal chemistry.

The growing body of research on 5-Bromo-2-fluoro-4-hydroxymandelic acid underscores its potential as a versatile intermediate in drug discovery. As our understanding of biological pathways continues to expand, so does the need for innovative compounds like this one. The ability to generate structurally diverse derivatives with tailored properties makes it an indispensable tool for pharmacologists and medicinal chemists worldwide.

In conclusion, 5-Bromo-2-fluoro-4-hydroxymandelic acid (CAS No. 1807034-06-5) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and synthetic utility position it as a cornerstone in the development of novel therapeutic agents. As research progresses, we can expect further insights into its potential applications, solidifying its role as a critical component in modern drug discovery efforts.